Cas no 649553-05-9 (1,2-Benzenedicarbonitrile, 4-chloro-5-[4-(hydroxymethyl)phenoxy]-)

• Product Name: 1,2-Benzenedicarbonitrile, 4-chloro-5-[4-(hydroxymethyl)phenoxy]-
• CAS No: 649553-05-9
• MF: C₁₅H₉ClN₂O₂
• MW: 284.697162389755
• CID: 411421
• PubChem ID: 71377900
• Update Time: 2025-04-19

1,2-Benzenedicarbonitrile, 4-chloro-5-[4-(hydroxymethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 4-chloro-5-[4-(hydroxymethyl)phenoxy]-
• 4-chloro-5-[4-(hydroxymethyl)phenoxy]benzene-1,2-dicarbonitrile
• 649553-05-9
• DTXSID00800527

• Inchi： 1S/C15H9ClN2O2/c16-14-5-11(7-17)12(8-18)6-15(14)20-13-3-1-10(9-19)2-4-13/h1-6,19H,9H2
• InChI Key： RUXMJXWUSOBOJP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=C(C#N)C=C1OC1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 284.03537
• Monoisotopic Mass: 284.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77Ų

Experimental Properties

• PSA: 77.04